Cas no 669002-26-0 (2-nitro-4-[4-(trifluoromethyl)phenyl]benzoic Acid)

• Product Name: 2-nitro-4-[4-(trifluoromethyl)phenyl]benzoic Acid
• CAS No: 669002-26-0
• MF: C₁₄H₈F₃NO₄
• MW: 311.212834358215
• MDL: MFCD18321803
• CID: 1713368
• PubChem ID: 53227640
• Update Time: 2025-04-21

2-nitro-4-[4-(trifluoromethyl)phenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-[4-(trifluoromethyl)phenyl]benzoic Acid
• SCHEMBL6224986
• DTXSID40691173
• MFCD18321803
• A1-55012
• 2-Nitro-4-(4-trifluoromethylphenyl)benzoic acid, 95%
• 3-Nitro-4'-(trifluoromethyl)biphenyl-4-carboxylic acid
• 3-Nitro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-carboxylic acid
• 4'-trifluoromethyl-3-nitro-biphenyl-4-carboxylic acid
• 669002-26-0
• 3-Nitro-4'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• 2-NITRO-4-(4-TRIFLUOROMETHYLPHENYL)BENZOIC ACID

• MDL： MFCD18321803
• Inchi： 1S/C14H8F3NO4/c15-14(16,17)10-4-1-8(2-5-10)9-3-6-11(13(19)20)12(7-9)18(21)22/h1-7H,(H,19,20)
• InChI Key： IRCRUVUQKGWGIK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 311.04054
• Monoisotopic Mass: 311.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• XLogP3: 3.8

Experimental Properties

• PSA: 80.44